Cas no 2172126-55-3 (2-cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2172126-55-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6422991
• PubChem ID: 165542874
• Update Time: 2025-11-01

2-cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2-cyclopropyl-2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1500639
• 2172126-55-3

• Inchi： 1S/C28H32N2O5/c1-27(17-11-12-17,15-24(31)29-28(2,25(32)33)18-13-14-18)30-26(34)35-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ODCCJFVKCCQXIG-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

2-Cyclopropyl-2-3-Cyclopropyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Butanamidopropanoic Acid (CAS No. 2172126-55-3): An Overview

2-Cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2172126-55-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural features and reactivity.

The Fmoc group is a widely used protecting group in peptide synthesis, known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of the cyclopropyl groups in the structure of this compound adds an additional layer of complexity and stability, making it particularly useful in the design of novel therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The unique combination of the Fmoc protecting group and the cyclopropyl substituents contributes to the enhanced bioavailability and reduced toxicity of these derivatives.

In another notable research effort, scientists at a leading pharmaceutical company explored the use of this compound in the development of novel antiviral agents. The results showed that certain derivatives exhibited significant antiviral activity against a range of viruses, including influenza and herpes simplex virus. The structural flexibility provided by the cyclopropyl groups allowed for the optimization of these derivatives to achieve higher potency and selectivity.

The synthesis of 2-cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the cyclopropyl substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions and stereoselective transformations are often employed to ensure high yields and purity.

The physicochemical properties of this compound have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 467 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and drug delivery systems.

In terms of safety, while this compound is not classified as a hazardous material, it is important to handle it with care due to its potential reactivity with certain chemicals. Standard laboratory safety protocols should be followed when working with this compound to ensure safe handling and storage.

The future prospects for 2-cyclopropyl-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid are promising. Ongoing research is focused on optimizing its structure to enhance its therapeutic potential and develop new applications in medicine. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of next-generation drugs and therapies.